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Compound of Interest

Compound Name: Ethyl everninate

Cat. No.: B1203233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl everninate (CAS 6110-36-7), a naturally occurring phenolic compound, is a secondary

metabolite isolated from oakmoss (Evernia prunastri)[1]. Structurally identified as ethyl 2-

hydroxy-4-methoxy-6-methylbenzoate, this small molecule has garnered interest within the

scientific community for its potential biological activities. This technical guide provides a

comprehensive overview of Ethyl everninate, consolidating available data on its

physicochemical properties, synthesis, spectroscopic characterization, and reported biological

activities. Detailed experimental protocols for relevant assays are also provided to facilitate

further research and development.

Chemical and Physical Properties
Ethyl everninate is an aromatic ester with the molecular formula C₁₁H₁₄O₄ and a molecular

weight of 210.23 g/mol [2][3]. While comprehensive experimental data on its physical

properties is limited, some key characteristics are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₄O₄ [2][3]

Molecular Weight 210.23 g/mol

IUPAC Name
ethyl 2-hydroxy-4-methoxy-6-

methylbenzoate

Synonyms
Ethyl 2-hydroxy-4-methoxy-6-

methylbenzoate

CAS Number 6110-36-7

Appearance Solid (predicted)

Melting Point

129-132 °C (for the related

compound Ethyl 2,4-dihydroxy-

6-methylbenzoate)

Boiling Point Not available

Solubility Not available

Synthesis
The primary method for the synthesis of Ethyl everninate involves the esterification of its

corresponding carboxylic acid precursor, 2-hydroxy-4-methoxy-6-methylbenzoic acid.

Reaction Scheme:
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Reactants

Products2-hydroxy-4-methoxy-6-methylbenzoic acid

Ethyl everninate

Acid catalyst (e.g., H₂SO₄)
Heat

Ethanol

Water

Prepare standardized microbial inoculum

Inoculate wells with microbial suspension

Perform serial dilution of Ethyl everninate in 96-well plate

Incubate under appropriate conditions

Visually assess for microbial growth

Determine the Minimum Inhibitory Concentration (MIC)
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Ethyl everninate

Cancer Cell

Induces

Mitochondria Cell Death

MTT (yellow, soluble)

Reduces

Formazan (purple, insoluble)

by mitochondrial dehydrogenases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl Everninate (CAS:
6110-36-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203233#ethyl-everninate-cas-number-6110-36-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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